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An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
TVB-3166 is an orally available, potent, and selective small-molecule inhibitor of Fatty Acid

Synthase (FASN), a key enzyme in the de novo lipogenesis pathway.[1][2] Overexpression of

FASN is a hallmark of many human cancers and is associated with tumor progression,

metastasis, and poor patient prognosis.[2][3] This technical guide provides a comprehensive

overview of the preclinical studies and findings for TVB-3166, focusing on its mechanism of

action, anti-tumor activity, and effects on key signaling pathways. The information is intended

for researchers, scientists, and drug development professionals engaged in oncology and

metabolic disease research.

Core Findings and Quantitative Data
TVB-3166 has demonstrated significant anti-tumor activity in a wide range of preclinical

models. Its primary mechanism of action is the inhibition of FASN, which leads to a depletion of

cellular palmitate, a critical component for membrane synthesis, energy storage, and protein

modification.[2][4] This disruption of lipid metabolism selectively induces apoptosis in cancer

cells while having minimal effect on normal cells.[2]

Table 1: In Vitro Activity of TVB-3166
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Parameter Value
Cell Line/Assay
Condition

Reference

Biochemical FASN

IC50
42 nM

Cell-free biochemical

assay
[1]

Cellular Palmitate

Synthesis IC50
81 nM Cellular assay [1]

Cellular Viability IC50

(CALU-6)
0.10 µM

Non-small-cell lung

tumor cells
[1]

Table 2: In Vivo Xenograft Studies with TVB-3166
Tumor Model Dosing Regimen Outcome Reference

Various human cancer

xenografts

30-100 mg/kg/day,

oral gavage

Dose-dependent

inhibition of tumor

growth

[1]

Non-small-cell lung

cancer PDX

60 mg/kg/day, oral

gavage

Significant tumor

growth inhibition
[4]

Mechanism of Action and Signaling Pathways
The anti-tumor effects of TVB-3166 extend beyond simple inhibition of lipogenesis. Preclinical

studies have revealed that FASN inhibition by TVB-3166 modulates critical oncogenic signaling

pathways.

PI3K-AKT-mTOR Pathway
TVB-3166 treatment has been shown to inhibit the PI3K-AKT-mTOR pathway, a central

regulator of cell growth, proliferation, and survival.[2] This is evidenced by reduced

phosphorylation of key downstream effectors of this pathway.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2771998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

